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Compound of Interest

Compound Name: Octahydroindole-2-Carboxylic Acid

Cat. No.: B057228 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Octahydroindole-2-Carboxylic Acid are paramount to

ensuring laboratory safety and environmental compliance. This guide provides essential, step-

by-step procedures for the safe disposal of Octahydroindole-2-Carboxylic Acid, grounded in

established safety protocols.

Hazard Profile and Safety Precautions
Octahydroindole-2-carboxylic acid and its derivatives are classified as irritants.[1][2] Direct

contact can lead to skin and serious eye irritation, and inhalation may cause respiratory

irritation.[1][2] Therefore, strict adherence to safety measures is crucial during handling and

disposal.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH-approved respirator is recommended.[1]

Quantitative Data Summary
For clarity, the key identifiers and hazard statements for a common form of Octahydroindole-
2-Carboxylic Acid are summarized below.

Identifier Value

CAS Number 80875-98-5[2][3][4]

Molecular Formula C9H15NO2[3][5]

Molecular Weight 169.22 g/mol [5]

Hazard Statements Description

H315 Causes skin irritation[1][2]

H319 Causes serious eye irritation[1][2]

H335 May cause respiratory irritation[1][2]

Experimental Protocol: Waste Disposal Procedure
The disposal of Octahydroindole-2-Carboxylic Acid must comply with all federal, state, and

local hazardous waste regulations.[1] It should be treated as a chemical waste and disposed of

through an approved waste disposal plant.[1][6]

Materials:

Designated hazardous waste container (clearly labeled)

Personal Protective Equipment (as listed above)

Chemical fume hood

Spill kit for chemical spills
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Procedure:

Segregation: Isolate the Octahydroindole-2-Carboxylic Acid waste from other waste

streams. Do not mix it with non-hazardous materials.

Containerization:

Place the waste in a designated, properly sealed, and clearly labeled hazardous waste

container.

The label should include the chemical name ("Octahydroindole-2-Carboxylic Acid"), the

associated hazards (e.g., "Irritant"), and the date of accumulation.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

substances.[1]

Ensure the container is kept tightly closed when not in use.[1]

Documentation: Maintain a log of the chemical waste, noting the quantity and date of

disposal.

Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved chemical

waste disposal company.

Follow all institutional and regulatory procedures for the handover of chemical waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Octahydroindole-2-Carboxylic Acid.
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Start: Have Octahydroindole-
2-Carboxylic Acid Waste
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Securely Seal and Label
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Secondary Containment Area

Log Waste in Institutional
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Arrange for Pickup by
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End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Disposal Workflow for Octahydroindole-2-Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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